Cas no 1251002-97-7 (tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate)

• Product Name: tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate
• CAS No: 1251002-97-7
• MF: C₁₀H₁₅BrN₄O₂
• MW: 303.155700922012
• MDL: MFCD18792854
• CID: 4581830
• Update Time: 2025-11-02

tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate
• tert-butyl 3-bromo-6,7-dihydro-4H-triazolo[1,5-a]pyrazine-5-carboxylate
• 5-Boc-3-bromo-4,5,6,7-tetrahydro-1,2,3-triazolo[1,5-a]pyrazine
• t-Butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate

• MDL： MFCD18792854
• Inchi： 1S/C10H15BrN4O2/c1-10(2,3)17-9(16)14-4-5-15-7(6-14)8(11)12-13-15/h4-6H2,1-3H3
• InChI Key： HLJXWJWZHWZDCJ-UHFFFAOYSA-N
• SMILES： BrC1=C2CN(C(=O)OC(C)(C)C)CCN2N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 1.1
• Topological Polar Surface Area: 60.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 417.1±55.0 °C at 760 mmHg
• Flash Point: 206.0±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate

Comprehensive Overview of tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate (CAS No. 1251002-97-7)

tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate (CAS No. 1251002-97-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of triazolopyrazine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a bromo substituent and a tert-butyl carboxylate group makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for triazolopyrazine-based compounds has surged, driven by their potential in developing novel therapeutics for diseases such as cancer, inflammation, and infectious diseases. Researchers are particularly interested in the 3-bromo substitution on the triazolopyrazine core, as it offers a reactive site for cross-coupling reactions, enabling the synthesis of more complex molecules. The CAS No. 1251002-97-7 is frequently cited in patents and scientific literature, highlighting its importance in medicinal chemistry.

One of the key advantages of tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate is its compatibility with modern synthetic techniques such as palladium-catalyzed coupling reactions and click chemistry. These methods are widely used in the pharmaceutical industry to create libraries of compounds for high-throughput screening. The compound's tert-butyl protecting group also enhances its stability during storage and handling, making it a preferred choice for laboratory use.

From an SEO perspective, users often search for terms like "triazolopyrazine synthesis", "bromo-substituted heterocycles", and "CAS 1251002-97-7 applications". These queries reflect the growing interest in this compound's synthetic utility and potential applications. Additionally, the rise of AI-driven drug discovery has further amplified the relevance of such intermediates, as they serve as building blocks for machine learning-generated drug candidates.

Environmental and regulatory considerations are also critical when discussing tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate. While the compound itself is not classified as hazardous, proper handling and disposal protocols must be followed to ensure safety. Researchers are increasingly exploring green chemistry approaches to minimize waste and improve the sustainability of synthetic processes involving such intermediates.

In conclusion, tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate (CAS No. 1251002-97-7) represents a valuable tool in modern organic synthesis and drug development. Its unique structural attributes and reactivity profile make it a sought-after intermediate for researchers aiming to explore new chemical space. As the pharmaceutical industry continues to evolve, compounds like this will undoubtedly play a pivotal role in the discovery of next-generation therapeutics.